Cas no 804545-11-7 (N-(4-methoxyphenyl)methyl-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product name: N-(4-methoxyphenyl)methyl-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 804545-11-7
• MF: C₁₅H₁₆N₂O₂S
• MW: 288.364742279053
• CID: 5682214
• PubChem ID: 2634075

N-(4-methoxyphenyl)methyl-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 804545-11-7
• N-[(4-methoxyphenyl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide
• EN300-26581511
• AKOS034145217
• Z30871528
• N-(4-methoxyphenyl)methyl-2-(methylsulfanyl)pyridine-3-carboxamide

• Inchi： 1S/C15H16N2O2S/c1-19-12-7-5-11(6-8-12)10-17-14(18)13-4-3-9-16-15(13)20-2/h3-9H,10H2,1-2H3,(H,17,18)
• InChI Key： NYLGLQLXGCBGJS-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NCC1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 288.09324893g/mol
• Monoisotopic Mass: 288.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.5Ų
• XLogP3: 2.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-(4-methoxyphenyl)methyl-2-(methylsulfanyl)pyridine-3-carboxamide

Comprehensive Overview of N-(4-methoxyphenyl)methyl-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 804545-11-7)

N-(4-methoxyphenyl)methyl-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 804545-11-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine-3-carboxamide backbone and methylsulfanyl functional group, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its molecular interactions and binding affinities, which make it a promising candidate for further study.

The compound's structure features a 4-methoxyphenyl moiety, which is known to enhance solubility and bioavailability in many bioactive molecules. This attribute is critical in the development of new therapeutic agents, especially in the context of targeted drug delivery and enzyme inhibition. Recent trends in the pharmaceutical industry highlight a growing demand for compounds like N-(4-methoxyphenyl)methyl-2-(methylsulfanyl)pyridine-3-carboxamide, as they offer a balance between stability and reactivity, making them ideal for high-throughput screening and structure-activity relationship (SAR) studies.

In addition to its pharmaceutical potential, CAS No. 804545-11-7 has also been investigated for its role in agrochemical formulations. The methylsulfanyl group, in particular, is known to contribute to the pesticidal and herbicidal properties of certain compounds. This has led to increased interest in its use for developing eco-friendly crop protection solutions, aligning with the global push toward sustainable agriculture.

From a synthetic chemistry perspective, the preparation of N-(4-methoxyphenyl)methyl-2-(methylsulfanyl)pyridine-3-carboxamide involves multi-step organic reactions, including amide coupling and sulfur incorporation. These processes are often optimized for yield and purity, given the compound's relevance in medicinal chemistry and material science. Advanced techniques such as HPLC purification and NMR spectroscopy are commonly employed to ensure the compound meets the stringent quality standards required for research and industrial applications.

The compound's CAS No. 804545-11-7 is frequently searched in academic and industrial databases, reflecting its importance in ongoing research. Keywords like "pyridine-3-carboxamide derivatives" and "methylsulfanyl compounds" are often associated with this molecule, indicating its relevance in niche areas of chemical innovation. Furthermore, the rise of AI-driven drug discovery has amplified interest in such compounds, as they serve as valuable building blocks for machine learning-based molecular design.

In summary, N-(4-methoxyphenyl)methyl-2-(methylsulfanyl)pyridine-3-carboxamide (CAS No. 804545-11-7) represents a versatile and highly studied compound with broad applications in pharmaceuticals, agrochemicals, and beyond. Its unique structural features and functional groups make it a subject of ongoing research, particularly in the context of sustainable chemistry and innovative therapeutic development. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in cutting-edge chemical research.